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Compound of Interest

Compound Name: Disperse Red 73

Cat. No.: B079764 Get Quote

An In-Depth Technical Guide to Disperse Red 73
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Disperse Red 73, a monoazo dye used in the textile industry. This document

outlines its molecular formula, weight, and a simplified representation of its manufacturing

process.

Physicochemical Data of Disperse Red 73
The fundamental molecular properties of Disperse Red 73 are summarized below. This data is

essential for researchers working on dye chemistry, analytical method development, and

toxicological assessments.

Property Value Citations

Molecular Formula C₁₈H₁₆N₆O₂ [1][2][3][4][5]

Molecular Weight 348.36 g/mol

CAS Registry Number 16889-10-4

Chemical Class Single Azo Dye
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Manufacturing Process Workflow
The synthesis of Disperse Red 73 involves a diazo coupling reaction. The following diagram

illustrates the logical relationship between the reactants to form the final product.
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Caption: Manufacturing workflow for Disperse Red 73.

The manufacturing process involves the diazotization of 2-Cyano-4-nitroaniline, which is then

coupled with N-ethyl-N-cyanoethylaniline to yield the final Disperse Red 73 dye.

Experimental Considerations
While detailed experimental protocols are proprietary and vary by manufacturer, the

identification and characterization of Disperse Red 73 and similar dyes typically involve
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techniques such as Fourier-Transform Infrared Spectroscopy (FT-IR) and Nuclear Magnetic

Resonance (NMR) to confirm the chemical structure.

Properties and Applications
Disperse Red 73 appears as a dark red powder and is soluble in ethanol, acetone, and

benzene. It is primarily used for dyeing polyester and its blended fabrics. It can also be used for

dyeing acetate, triacetate, nylon, and acrylic fibers. The dyeing process is suitable for a pH

range of 3 to 7. It is noted for good fastness and is suitable for various dyeing methods,

including direct and discharge printing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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